Cas no 151221-92-0 (Benzenamine,4-methoxy-N-[(3,4,5-trimethoxyphenyl)methylene]-, (E)- (9CI))

• Product name: Benzenamine,4-methoxy-N-[(3,4,5-trimethoxyphenyl)methylene]-, (E)- (9CI)
• CAS No: 151221-92-0
• MF: C₁₇H₁₉NO₄
• MW: 301.33706
• CID: 200499
• PubChem ID: 373989

Benzenamine,4-methoxy-N-[(3,4,5-trimethoxyphenyl)methylene]-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-methoxy-N-[(3,4,5-trimethoxyphenyl)methylene]-, (E)- (9CI)
• 4-Methoxy-N-(3,4,5-trimethoxybenzylidene)aniline
• benzenamine, 4-methoxy-N-[(1E)-(3,4,5-trimethoxyphenyl)methylene]-
• BDBM50045730
• SCHEMBL9188784
• NCI60_017850
• CHEMBL96518
• N-(3,4,5-trimethoxybenzylidene)-4-methoxybenzenamine
• NSC-651019
• OLLQPFXQODPYCB-UHFFFAOYSA-N
• NSC651019
• (4-Methoxy-phenyl)-(3,4,5-trimethoxy-benzylidene)-amine
• CHEMBL1978839
• 151221-92-0
• 4-Methoxy-N-(3,5-trimethoxybenzylene)aniline
• N-(4-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)methanimine
• A809196

• Inchi： InChI=1S/C17H19NO4/c1-19-14-7-5-13(6-8-14)18-11-12-9-15(20-2)17(22-4)16(10-12)21-3/h5-11H,1-4H3/b18-11+
• InChI Key： OLLQPFXQODPYCB-WOJGMQOQSA-N
• SMILES： COC1=CC=C(/N=C/C2=CC(OC)=C(OC)C(OC)=C2)C=C1

Computed Properties

• Exact Mass: 301.13147
• Monoisotopic Mass: 301.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 447.7°Cat760mmHg
• Flash Point: 180.5°C
• Refractive Index: 1.517
• PSA: 49.28